Cas no 141424-11-5 (4,4-dimethyl-5-(tetrahydro-2H-pyran-2-yloxy)pentanal)
141424-11-5 structure
Product Name:4,4-dimethyl-5-(tetrahydro-2H-pyran-2-yloxy)pentanal
CAS No:141424-11-5
MF:C12H22O3
MW:214.301284313202
CID:2106736
PubChem ID:14059378
Update Time:2025-04-21
4,4-dimethyl-5-(tetrahydro-2H-pyran-2-yloxy)pentanal Chemical and Physical Properties
Names and Identifiers
-
- 4,4-dimethyl-5-(tetrahydro-2H-pyran-2-yloxy)pentanal
- 141424-11-5
- NXVGENPMCVOAKM-UHFFFAOYSA-N
- DA-10518
- SCHEMBL2305844
-
- Inchi: 1S/C12H22O3/c1-12(2,7-5-8-13)10-15-11-6-3-4-9-14-11/h8,11H,3-7,9-10H2,1-2H3
- InChI Key: NXVGENPMCVOAKM-UHFFFAOYSA-N
- SMILES: O(C1CCCCO1)CC(C)(C)CCC=O
Computed Properties
- Exact Mass: 214.15689456Da
- Monoisotopic Mass: 214.15689456Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 35.5Ų
4,4-dimethyl-5-(tetrahydro-2H-pyran-2-yloxy)pentanal Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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